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molecular formula C15H22N4O3 B140550 3-Methyl-7-(5-oxohexyl)-1-propylxanthine CAS No. 55242-58-5

3-Methyl-7-(5-oxohexyl)-1-propylxanthine

Cat. No. B140550
CAS RN: 55242-58-5
M. Wt: 306.36 g/mol
InChI Key: SCWBBXYWLYSKGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04289776

Procedure details

A suspension of 79.2 g of 3-methyl-7-(5-oxohexyl)-xanthine in a mixture of 120 g of water and 72 g of methanol is brought into solution by the addition of 18 g of sodium hydroxide at about 60° C. 55.5 g of n-propyl bromide are then added. After boiling under reflux for 24 hours, the reaction mixture is treated with 1 ml of concentrated sulphuric acid and cooled. Unreacted 3-methyl-7-(5-oxohexyl)-xanthine is filtered off and the alcohol is distilled off in vacuo. The remaining solution is made alkaline with 4 ml of 50% sodium hydroxide solution and extracted with 350 ml of methylene chloride. 1-n-Propyl-3-methyl-7-(5-oxohexyl)-xanthine with a melting point of 76°-78° C. is obtained in 85% yield from the residue of the methylene chloride solution by recrystallisation from isopropanol. The solubility of the product in ethanol, dimethyl sulphoxide and dimethylformamide is over 10%.
Name
3-methyl-7-(5-oxohexyl)-xanthine
Quantity
79.2 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
18 g
Type
reactant
Reaction Step Two
Name
n-propyl bromide
Quantity
55.5 g
Type
reactant
Reaction Step Three
Name
sulphuric acid
Quantity
1 mL
Type
reactant
Reaction Step Four
Name
water
Quantity
120 g
Type
solvent
Reaction Step Five
Name
methanol
Quantity
72 g
Type
solvent
Reaction Step Five
Name
1-n-Propyl-3-methyl-7-(5-oxohexyl)-xanthine
Yield
85%

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[C:10]2[N:9]=[CH:8][N:7]([CH2:11][CH2:12][CH2:13][CH2:14][C:15](=[O:17])[CH3:16])[C:6]=2[C:5](=[O:18])[NH:4][C:3]1=[O:19].[OH-].[Na+].[CH3:22][CH2:23][CH2:24]Br.S(=O)(=O)(O)O>O.CO>[CH2:22]([N:4]1[C:5](=[O:18])[C:6]2[N:7]([CH2:11][CH2:12][CH2:13][CH2:14][C:15](=[O:17])[CH3:16])[CH:8]=[N:9][C:10]=2[N:2]([CH3:1])[C:3]1=[O:19])[CH2:23][CH3:24] |f:1.2|

Inputs

Step One
Name
3-methyl-7-(5-oxohexyl)-xanthine
Quantity
79.2 g
Type
reactant
Smiles
CN1C(NC(C=2N(C=NC12)CCCCC(C)=O)=O)=O
Step Two
Name
sodium hydroxide
Quantity
18 g
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
n-propyl bromide
Quantity
55.5 g
Type
reactant
Smiles
CCCBr
Step Four
Name
sulphuric acid
Quantity
1 mL
Type
reactant
Smiles
S(O)(O)(=O)=O
Step Five
Name
water
Quantity
120 g
Type
solvent
Smiles
O
Name
methanol
Quantity
72 g
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 24 hours
Duration
24 h
TEMPERATURE
Type
TEMPERATURE
Details
cooled
FILTRATION
Type
FILTRATION
Details
Unreacted 3-methyl-7-(5-oxohexyl)-xanthine is filtered off
DISTILLATION
Type
DISTILLATION
Details
the alcohol is distilled off in vacuo
EXTRACTION
Type
EXTRACTION
Details
extracted with 350 ml of methylene chloride

Outcomes

Product
Name
1-n-Propyl-3-methyl-7-(5-oxohexyl)-xanthine
Type
product
Smiles
C(CC)N1C(=O)N(C=2N=CN(C2C1=O)CCCCC(C)=O)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 85%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.